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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroacetyl)benzonitrile

Cat. No.: B1316734 Get Quote

An In-depth Technical Guide to 3-(2,2,2-
Trifluoroacetyl)benzonitrile
This technical guide provides a comprehensive overview of the chemical structure and

nomenclature of 3-(2,2,2-Trifluoroacetyl)benzonitrile, a compound of interest to researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Nomenclature
3-(2,2,2-Trifluoroacetyl)benzonitrile is a substituted aromatic ketone. The systematic naming

of this compound according to the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature guidelines confirms its common name. The parent structure is benzonitrile, which

is a benzene ring substituted with a nitrile group (-C≡N). The acetyl group (-C(=O)CH₃) is

modified with three fluorine atoms on the methyl group, forming a trifluoroacetyl group (-

C(=O)CF₃). This substituent is located at the third position of the benzonitrile ring.

Systematic IUPAC Name: 3-(2,2,2-Trifluoroacetyl)benzonitrile

Common Name: 3-(2,2,2-Trifluoroacetyl)benzonitrile
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Identifier Value

CAS Number 23568-85-6[1]

Molecular Formula C₉H₄F₃NO[1]

Molecular Weight 199.13 g/mol [1]

SMILES FC(F)(F)C(=O)C1=CC=CC(=C1)C#N[1]

Chemical Structure
The chemical structure of 3-(2,2,2-Trifluoroacetyl)benzonitrile consists of a central benzene

ring. A nitrile group (-C≡N) is attached to the first carbon of the ring, defining the molecule as a

benzonitrile derivative. At the third carbon atom of the ring, a 2,2,2-trifluoroacetyl group is

attached. This group comprises a carbonyl group (C=O) bonded to a trifluoromethyl group (-

CF₃).

Caption: Chemical structure of 3-(2,2,2-Trifluoroacetyl)benzonitrile.

This guide provides foundational information regarding the chemical identity and structure of 3-
(2,2,2-Trifluoroacetyl)benzonitrile, intended to support further research and development

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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